Cas no 853910-02-8 (NVP-BAG956)

• Product Name: NVP-BAG956
• CAS No: 853910-02-8
• MF: C₂₈H₂₁N₅
• MW: 427.499845266342
• CID: 828068
• PubChem ID: 24882589
• Update Time: 2025-07-01

NVP-BAG956 Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-[4-[2-methyl-8-[(pyridin-3-yl)ethynyl]imidazo[4,5-c]quinolin-1-yl]phenyl]propionitrile
• NVP-BAG956
• BAG 956
• Α,Α,-DIMETHYL-4-[2-METHYL-8-[2-(3-PYRIDINYL)ETHYNYL]-1H-IMIDAZO[4,5-C]QUINOLIN-1-YL]-BENZENEACETONITRILE
• Benzeneacetonitrile, α,α-dimethyl-4-[2-methyl-8-(3-pyridinylethynyl)-1H-imidazo[4,5-c]quinolin-1-yl]- (9CI)
• α,α-Dimethyl-4-[2-methyl-8-[2-(3-pyridinyl)ethynyl]-1H-imidazo[4,5-c]quinolin-1-yl]benzeneacetonitrile (ACI)
• 2-Methyl-2-[4-[2-methyl-8-(2-pyridin-3-ylethynyl)imidazo[4,5-c]quinolin-1-yl]phenyl]propanenitrile
• NVP-BAG 956
• NVP-BAG95 6
• EX-A875
• 2-Methyl-2-(4-(2-methyl-8-((pyridin-3-yl)ethynyl)imidazo(4,5-C)quinolin-1-yl)phenyl)propionitrile
• BCP9000377
• BENZENEACETONITRILE, .ALPHA.,.ALPHA.-DIMETHYL-4-(2-METHYL-8-(3-PYRIDINYLETHYNYL)-1H-IMIDAZO(4,5-C)QUINOLIN-1-YL)-
• HY-13333
• MS-27556
• Benzeneacetonitrile, alpha,alpha-dimethyl-4-(2-methyl-8-(2-(3-pyridinyl)ethynyl)-1H-imidazo(4,5-C)quinolin-1-yl)-
• Q27260523
• CHEMBL2134545
• NCGC00263088-01
• 2-Methyl-2-[4-(2-methyl-8-pyridin-3-ylethynyl-imidazo[4,5-c]quinolin-1-yl)-phenyl]-propionitrile
• NVP-BAG956(BAG 956)
• SMR004701372
• NCGC00263088-04
• 853910-02-8
• AC-36859
• 4UFC2K6E50
• NVP-BAG-956
• BENZENEACETONITRILE, .ALPHA.,.ALPHA.-DIMETHYL-4-(2-METHYL-8-(2-(3-PYRIDINYL)ETHYNYL)-1H-IMIDAZO(4,5-C)QUINOLIN-1-YL)-
• J-509914
• Benzeneacetonitrile, alpha,alpha-dimethyl-4-(2-methyl-8-(3-pyridinylethynyl)-1H-imidazo(4,5-C)quinolin-1-yl)-
• 2-methyl-2-(4-(2-methyl-8-(pyridin-3-ylethynyl)-1H-imidazo[4,5-c]quinolin-1-yl)phenyl)propanenitrile
• CS-0582
• 2-Methyl-2-[4-[2-methyl-8-[(pyridin-3-yl)ethynyl]imidazo[4,5-c]quinolin-1-yl]phenyl]propionitrile; BAG 956; NVP-BAG 956; ?,?-Dimethyl-4-[2-methyl-8-(3-pyridinylethynyl)-1H-imidazo[4,5-c]quinolin-1-yl]benzeneacetonitrile
• SCHEMBL5614853
• DTXSID00234585
• BAG-956
• MLS006010306
• DTXCID30157076
• AKOS024457713
• UNII-4UFC2K6E50
• 2-METHYL-2-(4-{2-METHYL-8-[2-(PYRIDIN-3-YL)ETHYNYL]IMIDAZO[4,5-C]QUINOLIN-1-YL}PHENYL)PROPANENITRILE
• BCPP000354
• GLXC-04414

• MDL： N/A
• Inchi： 1S/C28H21N5/c1-19-32-26-17-31-25-13-8-20(6-7-21-5-4-14-30-16-21)15-24(25)27(26)33(19)23-11-9-22(10-12-23)28(2,3)18-29/h4-5,8-17H,1-3H3
• InChI Key： GVPAGJWVBUZHNQ-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C=CC(N2C3C(=CN=C4C=3C=C(C#CC3C=CC=NC=3)C=C4)N=C2C)=CC=1

Computed Properties

• Exact Mass: 427.17969569g/mol
• Monoisotopic Mass: 427.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.17

NVP-BAG956 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on NVP-BAG956

NVP-BAG956: A Comprehensive Overview

NVP-BAG956, also known by its CAS number 853910-02-8, is a compound of significant interest in the field of chemical research and development. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the characteristics, mechanisms, and latest advancements related to NVP-BAG956.

NVP-BAG956 is a synthetic compound that has been extensively studied for its role in modulating cellular processes. Recent studies have highlighted its ability to influence pathways associated with cell proliferation and differentiation. Researchers have demonstrated that NVP-BAG956 can interact with specific proteins, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

The chemical structure of NVP-BAG956 plays a crucial role in its functionality. Its molecular formula, which includes a combination of heterocyclic rings and functional groups, contributes to its stability and bioavailability. Scientists have utilized advanced computational methods to model the interactions of NVP-BAG956 with target molecules, providing insights into its mechanism of action.

One of the most recent breakthroughs involving NVP-BAG956 is its application in drug delivery systems. Researchers have explored the use of NVP-BAG956-based nanoparticles to enhance the efficacy of anticancer drugs. These nanoparticles have shown improved targeting capabilities and reduced side effects compared to traditional chemotherapy methods.

In addition to its therapeutic potential, NVP-BAG956 has also been investigated for its role in regenerative medicine. Studies suggest that it can promote the differentiation of stem cells into specific cell types, offering new possibilities for tissue repair and organ regeneration.

The development of NVP-BAG956-based therapies has been supported by extensive preclinical testing. Animal models have demonstrated the compound's ability to inhibit tumor growth and reduce inflammation without significant toxicity. These findings have paved the way for clinical trials, which are currently underway to assess its safety and efficacy in human subjects.

Looking ahead, the future of NVP-BAG956 appears bright as researchers continue to uncover its full potential. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into real-world applications. With ongoing advancements in synthetic chemistry and pharmacology, NVP-BAG956 holds the promise of revolutionizing treatment approaches for various medical conditions.

In conclusion, NVP-BAG956 (CAS 853910-02-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties, combined with cutting-edge research, make it a key player in the development of innovative solutions for healthcare challenges. As scientific understanding of this compound deepens, we can anticipate even more groundbreaking discoveries that will benefit society at large.